Cas no 4389-22-4 (1,3-Benzodioxol-2-one, hexahydro-)

1,3-Benzodioxol-2-one, hexahydro- structure
4389-22-4 structure
Product Name:1,3-Benzodioxol-2-one, hexahydro-
CAS No:4389-22-4
MF:C7H10O3
MW:142.152502536774
MDL:MFCD01461460
CID:1515971
PubChem ID:534353
Update Time:2025-04-21

1,3-Benzodioxol-2-one, hexahydro- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxol-2-one, hexahydro-
    • cyclohexene carbonate
    • SCHEMBL2351624
    • hexahydro-2H-1,3-benzodioxol-2-one
    • STK759422
    • Hexahydro-1,3-benzodioxol-2-one
    • 4389-22-4
    • Hexahydrobenzo[d][1,3]dioxol-2-one
    • hexahydro-1,3-dioxaindan-2-one
    • 4,5-tetramethylene-1,3-dioxolan-2-one
    • CS-0327299
    • MFCD01461460
    • Z1201621064
    • AKOS005616034
    • EN300-7032912
    • 3a,4,5,6,7,7a-hexahydro-1,3-benzodioxol-2-one
    • MDL: MFCD01461460
    • Inchi: 1S/C7H10O3/c8-7-9-5-3-1-2-4-6(5)10-7/h5-6H,1-4H2
    • InChI Key: WQVFVJFUDNRICW-UHFFFAOYSA-N
    • SMILES: O1C(=O)OC2CCCCC12

Computed Properties

  • Exact Mass: 142.063
  • Monoisotopic Mass: 142.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53

1,3-Benzodioxol-2-one, hexahydro- Pricemore >>

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abcr
AB236891-500 mg
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abcr
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